ML395

• Molecular Formula: C26H29N5O2
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C26H29N5O2/c32-24(23-8-7-21-5-1-2-6-22(21)16-23)28-12-15-30-13-9-26(10-14-30)25(33)29-19-31(26)18-20-4-3-11-27-17-20/h1-8,11,16-17H,9-10,12-15,18-19H2,(H,28,32)(H,29,33)
• InChIKey: VBJYNYMKFQGJCH-UHFFFAOYSA-N

ML395: Selective PLD2 Allosteric Inhibitor

ML395 (CID 73099363, also known as VU0468809) is a triazaspirodecan-4-one-derived small molecule that functions as a direct, allosteric inhibitor of phospholipase D2 (PLD2) [1]. It is a next-generation chemical probe developed through systematic optimization of the halopemide scaffold [2]. ML395 exhibits potent cellular PLD2 inhibition (IC₅₀ = 360 nM) and exceptional >80-fold selectivity over the closely related PLD1 isoform (cellular PLD1 IC₅₀ >30,000 nM) [1]. The compound was specifically engineered to overcome the physiochemical and DMPK limitations of earlier PLD2 inhibitors, and it is offered commercially as a high-purity (>97% HPLC) research reagent validated for use in in vitro and in vivo applications .

PLD2‑selective probe High PLD2/PLD1 isoform selectivity window; clean dissection of PLD2 biology

Optimized physicochemical profile Overcomes solubility, PK, and off‑target limitations of predecessor ML298

Cell‑permeable allosteric inhibitor Direct PLD2 engagement; suitable for pathway studies requiring target specificity

• [1] O'Reilly MC, Oguin TH 3rd, Scott SA, Thomas PG, Locuson CW, Morrison RD, Daniels JS, Brown HA, Lindsley CW. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains. ChemMedChem. 2014 Dec;9(12):2633-7. View Source
• [2] O'Reilly MC, Scott SA, Brown KA, Oguin TH 3rd, Thomas PG, Daniels JS, Morrison R, Brown HA, Lindsley CW. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. View Source

Differentiation of ML395 from Other PLD2 Inhibitors

Within the class of phospholipase D inhibitors, compounds are not functionally interchangeable due to profound differences in isoform selectivity, off-target pharmacology, and in vivo tolerability. First-generation PLD2-selective inhibitors, such as ML298, demonstrate ~53-fold selectivity over PLD1, but at therapeutically relevant concentrations this window is insufficient to preclude PLD1-mediated effects [1]. Furthermore, key structural analogs like compound 25 display significant cytotoxicity at low micromolar concentrations in A549 epithelial cells, whereas ML395 remains non-toxic up to 50 µM, a critical divergence that precludes generic substitution in cellular or in vivo studies [2]. Additionally, dual PLD1/2 inhibitors such as FIPI (IC₅₀ = 25 nM for both isoforms) lack the isoform discrimination required for dissecting PLD2-specific biology [3]. The quantitative evidence below establishes why ML395 represents a uniquely qualified probe for selective PLD2 interrogation.

ML298 (predecessor)

Super‑hepatic clearance and multiple off‑target hits limit systemic in vivo use; PLD1 selectivity window may be narrower

VU0364739 (first‑generation)

Residual PLD1 activity at working concentrations may confound isoform attribution; cytotoxicity reported at higher doses

FIPI (dual inhibitor)

Non‑isoform‑selective; does not distinguish PLD1 vs PLD2 contributions in cells co‑expressing both isoforms

• [1] Scott SA, O'Reilly MC, Daniels JS, Morrison R, Ptak R, Dawson ES, Tower N, Engers JL, Engers DW, Oguin T, Thomas P, White L, Brown HA, Lindsley CW. Development of a Selective, Allosteric PLD2 Inhibitor. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. View Source
• [2] O'Reilly MC, Scott SA, Brown KA, et al. Figure 5: Other PLD2 inhibitors such as 25 induce significant cytotoxicity above 10 μM concentrations in A549 epithelial cells, whereas ML395 shows no cytotoxicity up to 50 μM. In: Probe Reports from the NIH Molecular Libraries Program. View Source
• [3] Su W, Yeku O, Olepu S, Genna A, Park JS, Ren H, Du G, Gelb MH, Morris AJ, Frohman MA. 5-Fluoro-2-indolyl des-chlorohalopemide (FIPI), a phospholipase D pharmacological inhibitor that alters cell spreading and inhibits chemotaxis. Mol Pharmacol. 2009 Mar;75(3):437-46. View Source

ML395 Quantitative Evidence Guide

PLD2 Selectivity Window

ML395 exhibits superior isoform selectivity compared to its direct predecessor, ML298. In cellular assays, ML395 demonstrates an IC₅₀ of 360 nM against PLD2 and >30,000 nM against PLD1, yielding >80-fold selectivity [1]. In contrast, ML298 shows an IC₅₀ of 355 nM against PLD2 and >20,000 nM against PLD1, yielding approximately 53-fold selectivity [2]. This 50% improvement in selectivity window ensures that at concentrations required for complete PLD2 engagement, ML395 does not begin to inhibit PLD1, whereas ML298 may show partial PLD1 inhibition at higher doses.

PLD2 Selectivity

Head-to-head

>83‑fold selectivity over PLD1

Reported isoform selectivity context

ML298 >53‑fold; VU0364739 75‑fold with PLD1 engagement

Evidence Dimension	PLD2 vs. PLD1 cellular selectivity
Target Compound Data	PLD2 IC₅₀ = 360 nM; PLD1 IC₅₀ >30,000 nM
Comparator Or Baseline	ML298: PLD2 IC₅₀ = 355 nM; PLD1 IC₅₀ >20,000 nM
Quantified Difference	Selectivity window: >80-fold (ML395) vs. ~53-fold (ML298)
Conditions	Cellular PLD activity assay

Why This Matters

A wider selectivity margin reduces the risk of confounding PLD1-mediated effects, a critical factor for interpreting phenotype-to-target causality.

• [1] O'Reilly MC, Scott SA, Brown KA, et al. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo. In: Probe Reports from the NIH Molecular Libraries Program. View Source
• [2] Scott SA, O'Reilly MC, Daniels JS, et al. Development of a Selective, Allosteric PLD2 Inhibitor. In: Probe Reports from the NIH Molecular Libraries Program. View Source

Hepatic Clearance Profile

In A549 lung epithelial cells, the PLD2 inhibitor analog '25' induces significant cytotoxicity at concentrations above 10 µM. ML395, in a direct comparison under identical assay conditions, exhibits no detectable cytotoxicity at concentrations up to 50 µM, the highest concentration tested [1]. This translates to a >5-fold expansion of the non-toxic concentration window in this cellular context.

Hepatic Clearance

Head-to-head

Rat CL_INT 82.1 mL/min/kg; Human CL_INT 43.1 mL/min/kg

Supports systemic exposure review

5.7‑fold lower than ML298; higher free fraction

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	No cytotoxicity up to 50 µM
Comparator Or Baseline	Analog 25: Significant cytotoxicity >10 µM
Quantified Difference	Non-toxic window >50 µM (ML395) vs. ≤10 µM (analog 25)
Conditions	A549 epithelial cell line

Why This Matters

This wider safety margin is essential for long-term cellular assays and minimizes the confounding effects of compound-induced cell death in functional studies.

• [1] O'Reilly MC, Scott SA, Brown KA, et al. Figure 5: Other PLD2 inhibitors such as 25 induce significant cytotoxicity above 10 μM concentrations in A549 epithelial cells, whereas ML395 shows no cytotoxicity up to 50 μM. In: Probe Reports from the NIH Molecular Libraries Program. View Source

Ancillary Pharmacology Profile

When screened at 10 µM against a broad panel of 68 clinically relevant receptors, ion channels, and transporters (Eurofins Panlabs), ML395 demonstrated a cleaner off-target profile than any other PLD inhibitor reported to date [1]. The only notable activities were 87% inhibition of Serotonin 5-HT₂B and 78% inhibition of Sodium Channel Site 2 at 10 µM, but subsequent functional follow-up assays revealed no functional activity at either target [2]. This level of ancillary pharmacology purity is a direct, verifiable improvement over earlier probes like ML298 and VU0364739, for which such extensive panel data are not comparably favorable [3].

Off‑target Hits

Cross-study comparable

ML395

2 targets (5‑HT₂B, Na⁺ channel)

ML298

4 targets (D₂S, D₄, opiate κ, hERG)

Supports cleaner pharmacology review

Fewer off‑target hits; weaker CYP2D6 inhibition

Evidence Dimension	Ancillary pharmacology screen hit rate
Target Compound Data	2 hits >50% inhibition at 10 µM out of 68 targets; both confirmed as non-functional
Comparator Or Baseline	All previously reported PLD inhibitors (class-level claim)
Quantified Difference	Cleaner than any other reported PLD inhibitor [qualitative class comparison]
Conditions	Eurofins Panlabs radioligand binding assay panel at 10 µM

Why This Matters

A clean ancillary pharmacology profile is a cornerstone of a high-quality chemical probe, ensuring that biological observations can be confidently linked to PLD2 engagement rather than unknown off-target activities.

• [1] O'Reilly MC, Oguin TH 3rd, Scott SA, et al. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains. ChemMedChem. 2014 Dec;9(12):2633-7. View Source
• [2] O'Reilly MC, Scott SA, Brown KA, et al. Table 3: Eurofins Panlabs Profiling of ML395. In: Probe Reports from the NIH Molecular Libraries Program. View Source
• [3] Probe Reports from the NIH Molecular Libraries Program. Comparative ancillary pharmacology statement. View Source

Brain Penetration

ML395 exhibits a well-defined and favorable in vitro DMPK profile that distinguishes it from earlier PLD2 inhibitors. Key quantitative parameters include a hepatic microsomal clearance of 82.1 mL/min/kg in Sprague-Dawley rats, which informs initial in vivo dosing strategies . Furthermore, ML395 displays a clean cytochrome P450 inhibition profile: CYP3A4 IC₅₀ = 3.9 µM, CYP2D6 IC₅₀ = 16.4 µM, CYP1A2 IC₅₀ >30 µM, and CYP2C9 IC₅₀ >30 µM, indicating a low risk for CYP-mediated drug-drug interactions at experimental concentrations . Additionally, ML395 has been demonstrated to permeate the blood-brain barrier . While the first-generation probe ML298 also inhibits PLD2, it lacks the comprehensive DMPK characterization and optimized physiochemical properties that qualify ML395 for rigorous in vivo use [1].

Brain Penetration

Head-to-head

Kp (brain:plasma) 1.48; efflux ratio 1.4

Reported CNS penetration context

ML298 brain/plasma AUC ratio 0.05

Evidence Dimension	In vitro DMPK parameters
Target Compound Data	Hepatic microsomal clearance = 82.1 mL/min/kg (rat); CYP3A4 IC₅₀ = 3.9 µM; CYP2D6 IC₅₀ = 16.4 µM; CYP1A2/CYP2C9 IC₅₀ >30 µM; BBB permeable
Comparator Or Baseline	ML298: lacks comprehensive published DMPK data
Quantified Difference	Comprehensive DMPK characterization available for ML395 but not for ML298
Conditions	In vitro hepatic microsomal stability assay (Sprague-Dawley rat); recombinant CYP inhibition assays; BBB permeability assay

Why This Matters

Pre-characterized DMPK properties reduce the risk of pharmacokinetic failure in animal models and provide essential data for rational dose selection.

• [1] O'Reilly MC, Scott SA, Brown KA, et al. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo. In: Probe Reports from the NIH Molecular Libraries Program. View Source

Aqueous Solubility

ML395 demonstrates host-targeted antiviral activity in cellular assays against a broad panel of influenza A virus strains, including H1, H3, H5, and H7 subtypes [1]. This broad-spectrum activity is a direct functional consequence of inhibiting the host enzyme PLD2, which is essential for influenza viral entry and replication. In contrast, first-generation PLD2 inhibitors such as ML298 were not optimized for antiviral applications and lack comparable broad-spectrum validation data [2]. The dual PLD1/2 inhibitor FIPI, while also showing antiviral effects, lacks the isoform selectivity that allows for dissecting the specific role of PLD2 in the viral lifecycle [3].

Aqueous Solubility

Head-to-head

>94.5 µM (PBS, pH 7.4)

Supports assay formulation review

263‑fold above cellular IC50; stable 48 h

Evidence Dimension	Antiviral spectrum in cellular assays
Target Compound Data	Active against influenza A strains: H1, H3, H5, H7
Comparator Or Baseline	ML298: antiviral data not reported; FIPI: dual PLD1/2 inhibitor
Quantified Difference	Broad-spectrum activity reported for ML395, lacking for ML298
Conditions	Cellular assays against multiple influenza strains

Why This Matters

This validated antiviral phenotype provides a robust functional assay for confirming PLD2 engagement in cellular systems and positions ML395 as a useful tool for host-targeted antiviral research.

• [1] O'Reilly MC, Oguin TH 3rd, Scott SA, et al. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains. ChemMedChem. 2014 Dec;9(12):2633-7. View Source
• [2] Scott SA, O'Reilly MC, Daniels JS, et al. Development of a Selective, Allosteric PLD2 Inhibitor. In: Probe Reports from the NIH Molecular Libraries Program. View Source
• [3] Su W, Yeku O, Olepu S, et al. 5-Fluoro-2-indolyl des-chlorohalopemide (FIPI), a phospholipase D pharmacological inhibitor that alters cell spreading and inhibits chemotaxis. Mol Pharmacol. 2009 Mar;75(3):437-46. View Source

ML395 Application Scenarios

PLD2-Specific Signaling in Cells Co-Expressing PLD1

ML395 is the tool of choice for experiments requiring unambiguous discrimination between PLD1- and PLD2-mediated functions. Its >80-fold selectivity window ensures that complete PLD2 inhibition can be achieved without encroaching on PLD1 activity, a critical requirement for studies in cancer cell migration, invasion, and inflammatory signaling where both isoforms may be co-expressed. The first-generation inhibitor ML298, with only ~53-fold selectivity, may confound results at higher doses [1]. Furthermore, the compound's validated solubility and DMPK profile support its use in extended in vitro assays and initial in vivo pilot studies.

In Vivo CNS Studies with Brain-Penetrant PLD2 Inhibition

For researchers investigating host-directed antiviral strategies against influenza, ML395 offers a validated, broad-spectrum tool that targets the essential host factor PLD2. Its demonstrated activity against H1, H3, H5, and H7 strains in cellular assays [1] makes it suitable for studying the role of PLD2 in the viral lifecycle across multiple clinically relevant subtypes. The clean ancillary pharmacology profile and low cytotoxicity up to 50 µM [2] ensure that observed antiviral effects are specifically due to PLD2 inhibition rather than off-target or toxic effects.

Broad-Spectrum Antiviral Screening

ML395 is uniquely positioned among PLD2 inhibitors for use as a starting point for lead optimization or as a qualified in vivo probe. Its pre-characterized DMPK parameters—including rat hepatic microsomal clearance (82.1 mL/min/kg) and clean CYP inhibition profile [1]—provide essential data for designing pharmacokinetic studies and anticipating drug-drug interaction risks. The compound's exceptional solubility and stability address the critical physiochemical liabilities that have historically hindered the translation of PLD inhibitors to in vivo models.

Systemic In Vivo Pharmacology

Given the demonstrated ability of ML395 to permeate the blood-brain barrier [1], it is a suitable probe for investigating the therapeutic relevance of PLD2 in neurological and psychiatric disease models. Unlike earlier PLD2 inhibitors for which CNS penetration was either absent or uncharacterized, ML395 provides a reliable chemical tool for modulating PLD2 activity within the central nervous system, enabling studies of PLD2's role in neurodegeneration, neuroinflammation, or synaptic plasticity.

Application

Selection Property

Validation Focus

PLD2‑specific signaling assays (co‑expressing PLD1)

PLD1‑sparing selectivity profile

PLD1/PLD2 target engagement and isoform attribution

CNS PLD2 studies (rodent models)

CNS‑penetrant profile, low efflux liability

CNS exposure and PLD2 target engagement

Antiviral screening studies

PLD2‑selective antiviral activity, cytotoxicity‑sparing

Strain‑panel antiviral endpoint and cytotoxicity counter‑screen

Systemic in vivo pharmacology (rodent models)

Moderate hepatic clearance, high free fraction

Systemic exposure and target engagement monitoring

• [1] O'Reilly MC, Scott SA, Brown KA, et al. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo. In: Probe Reports from the NIH Molecular Libraries Program. View Source
• [2] O'Reilly MC, Oguin TH 3rd, Scott SA, et al. Discovery of a highly selective PLD2 inhibitor (ML395): a new probe with improved physiochemical properties and broad-spectrum antiviral activity against influenza strains. ChemMedChem. 2014 Dec;9(12):2633-7. View Source